Cas no 2229415-24-9 (2,2-difluoro-3-(1-methylcyclopropyl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(1-methylcyclopropyl)propan-1-amine
• CAS No: 2229415-24-9
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• CID: 6012558
• PubChem ID: 165841764
• Update Time: 2025-06-12

2,2-difluoro-3-(1-methylcyclopropyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1-methylcyclopropyl)propan-1-amine
• EN300-1946894
• 2229415-24-9

• Inchi： 1S/C7H13F2N/c1-6(2-3-6)4-7(8,9)5-10/h2-5,10H2,1H3
• InChI Key： LMFIYMBMEATHLO-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1(C)CC1)F

Computed Properties

• Exact Mass: 149.10160574g/mol
• Monoisotopic Mass: 149.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-3-(1-methylcyclopropyl)propan-1-amine

Introduction to 2,2-difluoro-3-(1-methylcyclopropyl)propan-1-amine (CAS No. 2229415-24-9)

2,2-difluoro-3-(1-methylcyclopropyl)propan-1-amine is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2229415-24-9, represents a class of molecules that are being extensively studied for their pharmacological relevance. The presence of fluorine atoms and a cyclopropyl group in its molecular framework imparts distinct electronic and steric characteristics, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2,2-difluoro-3-(1-methylcyclopropyl)propan-1-amine consists of a propanamine backbone modified with fluorine substituents at the 2-position and a 1-methylcyclopropyl moiety at the 3-position. This arrangement not only enhances the compound's lipophilicity but also influences its interactions with biological targets. The fluorine atoms, in particular, are known to play a crucial role in modulating metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates.

In recent years, there has been a surge in research focused on fluorinated amines due to their ability to improve drug properties such as bioavailability, metabolic resistance, and binding efficacy. 2,2-difluoro-3-(1-methylcyclopropyl)propan-1-amine is no exception and has been explored in several preclinical studies for its potential therapeutic applications. Its unique structural features make it an attractive scaffold for designing novel molecules with enhanced pharmacological properties.

One of the most compelling aspects of 2,2-difluoro-3-(1-methylcyclopropyl)propan-1-amine is its potential role in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory responses and cancer progression. The cyclopropyl group, in particular, has been shown to enhance binding interactions with specific protein targets, leading to more potent and selective drug candidates.

The synthesis of 2,2-difluoro-3-(1-methylcyclopropyl)propan-1-amine presents both challenges and opportunities for chemists. The introduction of fluorine atoms requires precise control over reaction conditions to ensure high yield and purity. Additionally, the presence of the cyclopropyl group necessitates careful consideration of stereochemistry during synthetic routes. Despite these challenges, advancements in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for further research.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 2,2-difluoro-3-(1-methylcyclopropyl)propan-1-amine at both molecular and cellular levels. Molecular modeling studies have provided insights into how this compound interacts with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which further elucidate the structural features responsible for its biological activity.

The pharmacological profile of 2,2-difluoro-3-(1-methylcyclopropyl)propan-1-amine is still being fully characterized, but preliminary findings suggest that it may have applications in treating conditions such as neurodegenerative diseases and autoimmune disorders. The ability of fluorinated amines to cross the blood-brain barrier efficiently makes them particularly promising for central nervous system (CNS) drug development. Further research is needed to fully explore these possibilities and translate preclinical findings into clinical applications.

In conclusion,2,2-difluoro-3-(1-methylcyclopropyl)propan-1-amine (CAS No. 2229415-24-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents. As our understanding of fluorinated compounds continues to grow, this compound will likely play an important role in future drug discovery efforts.